Cas no 111783-83-6 (Benzofuranone)

Benzofuranone structure
Benzofuranone structure
Product Name:Benzofuranone
CAS No:111783-83-6
MF:C8H6O2
MW:134.13204
CID:97260

Benzofuranone Chemical and Physical Properties

Names and Identifiers

    • Benzofuranone
    • Inchi: InChI=1S/C8H6O2/c9-8-5-6-3-1-2-4-7(6)10-8/h1-4H,5H2
    • InChI Key: ACZGCWSMSTYWDQ-UHFFFAOYSA-N
    • SMILES: O=C1CC2=CC=CC=C2O1

Computed Properties

  • Exact Mass: 134.03678
  • Monoisotopic Mass: 134.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • PSA: 26.3
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